Cas no 1111108-08-7 (5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one
• CAS No: 1111108-08-7
• MF: C₁₀H₆Cl₂N₂O
• MW: 241.073440074921
• MDL: MFCD11876814
• CID: 2606665
• PubChem ID: 53222382
• Update Time: 2025-07-18

5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one
• MFCD11876814
• 5-(2,3-Dichlorophenyl)pyrimidin-2-ol
• 5-(2,3-Dichlorophenyl)pyrimidin-2(1H)-one
• DTXSID60686849
• 1111108-08-7
• 5-(2,3-DICHLOROPHENYL)-2-HYDROXYPYRIMIDINE
• 5-(2,3-Dichlorophenyl)-2-hydroxypyrimidine, 95%

• MDL： MFCD11876814
• Inchi： 1S/C10H6Cl2N2O/c11-8-3-1-2-7(9(8)12)6-4-13-10(15)14-5-6/h1-5H,(H,13,14,15)
• InChI Key： CBWYVPCFRMTVIF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(NC=1)=O)Cl

Computed Properties

• Exact Mass: 239.9857182Da
• Monoisotopic Mass: 239.9857182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one

Introduction to 5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one (CAS No. 1111108-08-7)

5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one, with the CAS number 1111108-08-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidinones and is characterized by its unique structural features, including a pyrimidine ring and a dichlorophenyl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one consists of a six-membered pyrimidine ring fused with a five-membered imidazole ring, further substituted with a dichlorophenyl group at the 5-position. This arrangement provides the molecule with specific electronic and steric properties that are crucial for its interactions with biological targets. The dichlorophenyl group, in particular, enhances the lipophilicity of the compound, which can influence its bioavailability and cellular uptake.

Recent studies have explored the potential of 5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease. The mechanism by which this compound exerts its anti-inflammatory effects is thought to involve the inhibition of nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammatory responses.

The pharmacokinetic profile of 5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits favorable oral bioavailability and a moderate half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in animal models suggests that it may be safe for use in humans. However, further clinical trials are necessary to confirm these findings and to evaluate its efficacy and safety in human subjects.

In terms of drug development, 5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one has shown promising results in early-stage clinical trials. Phase I trials have demonstrated its safety and tolerability at various dose levels, with no serious adverse events reported. Phase II trials are currently underway to assess its efficacy in specific patient populations. These trials are expected to provide valuable insights into the therapeutic potential of this compound and guide its further development.

The synthesis of 5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one is well-documented in the literature. It can be prepared through a series of chemical reactions involving readily available starting materials. One common synthetic route involves the condensation of 2-amino-4-chloropyrimidine with 2,3-dichlorobenzaldehyde followed by cyclization under appropriate conditions. This synthetic method is scalable and can be adapted for large-scale production if needed.

Beyond its therapeutic applications, 5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one has also been studied for its potential use as a chemical probe in biological research. Its ability to selectively modulate specific signaling pathways makes it a valuable tool for investigating cellular processes and identifying novel drug targets. For example, it has been used to study the role of microglial activation in neurodegenerative diseases and to explore new therapeutic strategies for these conditions.

In conclusion, 5-(2,3-dichlorophenyl)-1H-pyrimidin-2-one (CAS No. 1111108-08-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in drug discovery and development.